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Compound of Interest

Compound Name: Piliformic acid

Cat. No.: B15571675

Essential Safety and Handling Protocols for Formic
Acid

Disclaimer: The term "Piliformic acid" does not correspond to a recognized chemical
compound in standard chemical databases. This guide has been developed for Formic Acid
(also known as Methanoic Acid), a common laboratory reagent, assuming it to be the intended

subject. It is crucial to verify the identity of any chemical before handling and to consult its
specific Safety Data Sheet (SDS).

This document provides critical safety and logistical information for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle formic acid.
The following procedural guidance is intended to ensure safe operational practices and proper
disposal.

Immediate Safety Concerns

Formic acid is a corrosive, flammable liquid that can cause severe skin burns and eye damage.
[1][2][3][4] It is also toxic if inhaled and harmful if swallowed.[1][2][3][4] The vapor is irritating to
the eyes, skin, and respiratory tract.[5][6] Long-term exposure may lead to delayed effects,
such as pulmonary edema.[5] Due to its properties, it is imperative to handle formic acid with
strict adherence to safety protocols.

Chemical and Physical Properties
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Understanding the properties of formic acid is essential for safe handling and storage. It is a
colorless, fuming liquid with a pungent, penetrating odor.[7][8][9]

Property Value Source
Chemical Formula HCOOH [7]
Molecular Weight 46.025 g/mol [8]
Boiling Point 100.7 °C (213.3 °F) [9]
Melting Point 8.4°C (47.1°F) 9]
Flash Point 50 °C (122 °F) [1]
Density 1.22 g/cm3 [1]
Vapor Pressure 44 mbar @ 20 °C [1]
Acidity (pKa) 3.745 [7]

N Miscible with water and most
Solubility _ [7]
polar organic solvents.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. All personnel
must be trained on the proper use, removal, and maintenance of their PPE.[10][11]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Formic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Formic-Acid
https://www.britannica.com/science/formic-acid
https://en.wikipedia.org/wiki/Formic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Formic-Acid
https://www.britannica.com/science/formic-acid
https://www.britannica.com/science/formic-acid
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://en.wikipedia.org/wiki/Formic_acid
https://en.wikipedia.org/wiki/Formic_acid
https://nodglobal.com/project/what-type-of-protective-clothing-should-i-wear-when-working-with-formic-pro/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Hand Protection

Acid-resistant gloves (e.g.,
Butyl, Neoprene, or Nitrile).[5]
[10] Check for compatibility
and breakthrough times.[11]

Prevents skin contact, which

can cause severe burns.[1]

Eye/Face Protection

Tight-sealing safety goggles
and a face shield.[1][12]

Protects against splashes that
can cause severe eye

damage, including blindness.

[1]

Skin and Body

Coveralls over a long-sleeved
shirt and long pants.[10] A
chemically resistant apron or
full-body suit may be required

for larger quantities.

Protects skin from accidental

contact and splashes.

Respiratory

Use only in a chemical fume
hood.[1] If exposure limits may
be exceeded, a NIOSH/MSHA
approved respirator is
required.[1][13]

Formic acid vapors are toxic if
inhaled.[1][3]

Below is a workflow diagram for selecting the appropriate PPE when handling formic acid.
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Formic Acid PPE Selection Workflow

Yes
>1L volume?

High splash risk or

Hazard Assessment

Start: Handling Formic Acid

Assess quantity and
concentration of acid

Y

Is a certified chemical
fume hood available?

— |

Yes

Potential for vapor
exposure outside-hood?

Mandatory Minimum PPE:
- Nitrile/Neoprene Gloves
- Safety Goggles
- Lab Coat

PPE Selection

Enhanced PPE:
- Add Face Shield
- Chemical Apron/Coveralls

Respiratory Protection:

- Consult SDS

- Use NIOSH-approved respirator

\

Q

check_splash_risk

No If required, must be
fit-tested and trained

Proceed with

work

Do NOT proceed.
Consult EHS.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b15571675?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A workflow for determining the necessary personal protective equipment (PPE) for
handling formic acid.

Operational and Disposal Plans
Handling and Storage Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[1] Clear the work area of incompatible materials such as strong oxidizing agents,
bases, and metals.[1][2][11]

o Ventilation: Always handle formic acid inside a certified chemical fume hood to prevent
inhalation of vapors.[1]

e Dispensing: When transferring, use only non-sparking tools and ground all equipment to
prevent static discharge.[2] Dispense the smallest amount necessary for the procedure.

o Storage: Store formic acid in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[1][2] Containers should be kept tightly closed and may need to be vented
periodically to release pressure from decomposition into carbon monoxide and water.[1][3]
[14] Store in a dedicated acid cabinet.[3]

Emergency Procedures
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Emergency

Immediate Action

Skin Contact

Immediately remove all contaminated clothing.
[1] Rinse the affected skin with copious amounts
of water for at least 15 minutes.[1][6] Seek

immediate medical attention.[2]

Eye Contact

Immediately flush eyes with water for at least
15-30 minutes, removing contact lenses if
possible.[1][5] Seek immediate medical

attention.[2]

Inhalation

Move the person to fresh air.[1][2] If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical

attention.[5]

Ingestion

Rinse mouth with water.[1] Do NOT induce
vomiting.[1][2] Seek immediate medical

attention.

Spill

Evacuate the area and eliminate all ignition
sources.[5] For small spills, trained personnel
wearing appropriate PPE can absorb the spill
with an inert material like dry lime, soda ash, or
sodium bicarbonate.[5][15] Place the absorbed
material in a sealed container for disposal.[5] Do
not wash spills into the sewer.[5] For large spills,
contact your institution's emergency response

team.

Fire

Use dry chemical, CO2, water spray, or alcohol-

resistant foam to extinguish.[5] Poisonous gases
are produced in a fire.[5] Firefighters must wear

self-contained breathing apparatus and full

protective clothing.[1][12]

Waste Disposal Plan
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e Collection: Collect all formic acid waste in a designated, properly labeled, and sealed
container.[15] The container must be compatible with formic acid (e.g., polyethylene).[15] Do
not mix with other waste streams, especially incompatible materials.

o Neutralization (if permissible): In some jurisdictions, dilute formic acid waste may be
neutralized. This should only be done by trained personnel following established institutional
protocols. A base such as sodium bicarbonate can be slowly added to a diluted solution of
the acid.[14][16] This process generates heat and gas and must be done with caution in a
fume hood.

» Disposal: Dispose of formic acid waste as hazardous waste through your institution's
Environmental Health and Safety (EHS) office.[1][5] Follow all local, state, and federal
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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